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Compound of Interest

Compound Name: 3-Chloro-2,4-difluoronitrobenzene

Cat. No.: B1580758 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Chloro-2,4-difluoronitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound
3-Chloro-2,4-difluoronitrobenzene is a halogenated nitroaromatic compound, a class of

chemicals widely utilized as intermediates and building blocks in the synthesis of

pharmaceuticals and agrochemicals.[1] Its utility stems from the reactive nature of its functional

groups—the nitro group and halogen substituents on the benzene ring—which allow for a

variety of chemical transformations. However, the same reactivity that makes this compound

valuable also imparts significant health and environmental hazards. This guide provides a

comprehensive overview of its properties, hazards, and the rigorous protocols required for its

safe handling, storage, and disposal.

Section 1: Chemical and Physical Properties
A foundational understanding of a chemical's properties is the first step in a thorough risk

assessment. 3-Chloro-2,4-difluoronitrobenzene is typically a yellow crystalline powder.[2] Its

physical characteristics are critical for anticipating its behavior in a laboratory setting, from

storage conditions to potential for aerosolization.
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Property Value Source(s)

CAS Number 3847-58-3 [2]

Molecular Formula C₆H₂ClF₂NO₂ [2][3]

Molecular Weight 193.54 g/mol [2]

Appearance Yellow crystalline powder [2]

Melting Point 41-43°C [2][4]

Boiling Point 243°C at 760 mmHg [2]

Density ~1.6 g/cm³ [2]

Storage Temperature 2-8°C Recommended [4]

Section 2: Hazard Identification and Toxicological
Profile
According to the Globally Harmonized System (GHS), 3-Chloro-2,4-difluoronitrobenzene is

classified as a hazardous substance with multiple acute and long-term risks.[2][3] The primary

dangers are associated with its corrosivity, toxicity upon ingestion, and its potential to act as a

skin sensitizer, alongside severe environmental toxicity.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Skin Corrosion/Irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage[2][3]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[2][3]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic

life[3]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects[2][3]

The causality behind these classifications is rooted in the molecule's structure. Halogenated

nitroaromatics are known for their high reactivity and biological activity. The electron-

withdrawing nature of the nitro and fluoro groups makes the benzene ring susceptible to

nucleophilic attack, a mechanism that can extend to reactions with biological macromolecules

like proteins and DNA. This reactivity is the likely basis for its corrosive effects and ability to

trigger an immune response leading to skin sensitization.[5]

Section 3: Risk Assessment and Control Measures
A systematic approach to risk assessment is mandatory before any work with this compound

begins. The process involves identifying the hazards (detailed above), evaluating the risks

associated with the specific experimental protocol, and implementing robust control measures.

Hazard Identification
(GHS, SDS Review)

Risk Evaluation
(Exposure Potential,

Procedure Scale)
 informs

Control Implementation
(Engineering, PPE,

Administrative)

 dictates

Monitor & Review
(Procedure Audits,
Incident Reports)

 requires

 feedback
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Caption: A systematic workflow for chemical risk assessment.

Engineering Controls
The primary line of defense is to minimize exposure at the source.

Chemical Fume Hood: All handling of 3-Chloro-2,4-difluoronitrobenzene, including

weighing, transferring, and reaction workups, must be conducted inside a certified chemical

fume hood.[6] This is non-negotiable and protects against the inhalation of dust or aerosols.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[7][8]

Safety Equipment: An eyewash station and safety shower must be readily accessible and

tested regularly.[8][9]

Personal Protective Equipment (PPE)
Given the compound's severe corrosivity and sensitization potential, a comprehensive PPE

plan is required.[6]

Eye and Face Protection: Chemical safety goggles in combination with a face shield are

mandatory to protect against splashes.[6][10]

Skin Protection: A chemically resistant lab coat and closed-toe shoes are required. For glove

selection, nitrile rubber may be suitable for incidental contact, but heavier gloves (e.g.,

Viton®) should be considered for tasks with a higher risk of immersion or prolonged contact.

[6] Always check the manufacturer's glove breakthrough time data for halogenated aromatic

compounds.

Respiratory Protection: While engineering controls are primary, a NIOSH-approved respirator

with organic vapor cartridges may be necessary if ventilation is inadequate or for emergency

response.[6]
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Section 4: Standard Operating Protocol for Safe
Handling
This protocol outlines the minimum required steps for safely handling 3-Chloro-2,4-
difluoronitrobenzene.

1. Pre-Experiment Preparation: a. Verify the chemical fume hood has a current certification and

is functioning correctly. b. Clear the work area of all unnecessary items and combustible

materials.[6] c. Assemble all necessary equipment (glassware, spatulas, etc.) and reagents

within the fume hood. d. Locate the nearest eyewash station, safety shower, and appropriate

fire extinguisher. e. Don all required PPE as specified in Section 3.

2. Handling and Aliquoting: a. Carefully open the container inside the fume hood, avoiding any

generation of dust. b. Use appropriate tools (e.g., spatula, powder funnel) to weigh and transfer

the required amount of the chemical. c. Keep the container tightly sealed when not in use.[11]

d. Conduct all subsequent experimental steps within the fume hood, keeping the sash at the

lowest practical height.

3. Cleanup and Decontamination: a. Following the procedure, decontaminate all glassware and

equipment. A preliminary rinse with a suitable solvent (e.g., acetone) inside the fume hood is

recommended.[6] b. Collect all rinsate and residual material as hazardous waste. c. Wipe down

the work surface in the fume hood with an appropriate cleaning agent.

Section 5: Emergency Procedures
In the event of an exposure or spill, immediate and correct action is critical.
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Skin Contact Eye Contact
Inhalation Spill

Exposure or Spill Occurs

Immediately flush skin with
plenty of water for at least 15 minutes.

Immediately flush eyes with
plenty of water for at least 15 minutes,

lifting upper and lower eyelids.
Move person to fresh air. Evacuate area and

prevent entry.

Remove contaminated clothing
and shoes.

Seek Immediate
Medical Attention

Remove contact lenses,
if present and easy to do.

If not breathing,
give artificial respiration.

Absorb with inert material
(e.g., sand, vermiculite).

Collect in a sealed container
for disposal.

Click to download full resolution via product page

Caption: Flowchart for emergency response to exposure or spills.

In Case of Skin Contact: Immediately flush the affected skin with copious amounts of water

for at least 15 minutes while removing all contaminated clothing and shoes.[9] Seek

immediate medical attention.[2][12] Contaminated work clothing should not be allowed out of

the workplace and must be washed before reuse.[2]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[9] Remove contact lenses if it is safe to do

so.[2] Seek immediate medical attention, preferably from an ophthalmologist.

In Case of Inhalation: Move the affected person to fresh air immediately.[2] If breathing is

difficult or has stopped, provide artificial respiration and seek emergency medical help.[9]

In Case of Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. Never give

anything by mouth to an unconscious person.[9] Get emergency medical help immediately.

[2]
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In Case of a Spill: Evacuate personnel from the immediate area. Wearing full PPE, cover the

spill with an inert absorbent material like sand, vermiculite, or dry lime.[9][12] Sweep up the

material, place it into a sealed, properly labeled container for hazardous waste disposal, and

decontaminate the area.[6][12] Avoid release into the environment.[2]

Section 6: Storage and Disposal
Proper storage and disposal are crucial for laboratory safety and environmental protection.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2][11] The

storage area should be a locked cabinet or room to restrict access.[2] Keep the compound

away from incompatible materials such as strong oxidizing agents and bases, as well as

heat, sparks, and open flames.[9][13][14]

Disposal: 3-Chloro-2,4-difluoronitrobenzene and any materials contaminated with it must

be disposed of as hazardous waste.[2] Due to its high and long-lasting toxicity to aquatic life,

it is imperative that this chemical does not enter drains or waterways.[2][15] All waste must

be collected in sealed, labeled containers and disposed of through an approved hazardous

waste management facility, following all local, state, and federal regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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